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Cat. No.: B1217039 Get Quote

For researchers and professionals in drug development and clinical science, understanding the

relationship between serum and urine levels of key biomarkers is crucial for pharmacokinetic

studies, disease monitoring, and assessing metabolic pathways. This guide provides a

comparative overview of p-hydroxyphenyllactic acid (HPLA) levels in serum and urine,

supported by experimental data and detailed methodologies.

While studies have established robust methods for the simultaneous quantification of HPLA in

both serum and urine, a definitive statistical correlation coefficient between the two has not

been explicitly reported in the reviewed literature. However, by examining the concentration

ranges and the methodologies for their measurement in parallel, we can infer the dynamics of

HPLA distribution and excretion.

Quantitative Data Comparison
The following table summarizes the concentration ranges of p-hydroxyphenyllactic acid

observed in serum and urine from a study on patients with Alkaptonuria (AKU), a condition

known to affect tyrosine metabolism. This data, derived from a validated liquid

chromatography-tandem mass spectrometry (LC-MS/MS) method, provides a basis for

comparing the levels in these two critical biological matrices.[1][2][3]
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Parameter Serum Urine

Analyte
p-Hydroxyphenyllactic Acid

(HPLA)

p-Hydroxyphenyllactic Acid

(HPLA)

Patient Population Alkaptonuria (AKU) Alkaptonuria (AKU)

Measuring Range 5–500 µmol/L 20–20,000 µmol/L

Intra-assay Precision (%CV) <10.9% <5%

Inter-assay Precision (%CV) <10.6% <9%

Intra-assay Accuracy 96.6%–110.5% 96.6%–110.5%

Inter-assay Accuracy 96.6%–110.5% 96.6%–110.5%

Metabolic Pathway of p-Hydroxyphenyllactic Acid
p-Hydroxyphenyllactic acid is a metabolite of the amino acid tyrosine. Its formation is part of the

normal tyrosine catabolism pathway. Elevated levels can be indicative of certain metabolic

disorders, such as tyrosinemia and phenylketonuria. The diagram below illustrates the

biochemical pathway leading to the formation of HPLA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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